(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid

• IUPAC Name: (2R,4S)-4-amino-2-methyl-5-(4-phenylphenyl)pentanoic acid
• InChI: InChI=1S/C18H21NO2/c1-13(18(20)21)11-17(19)12-14-7-9-16(10-8-14)15-5-3-2-4-6-15/h2-10,13,17H,11-12,19H2,1H3,(H,20,21)/t13-,17+/m1/s1
• InChI Key: WQQLDAFJPWYZCC-DYVFJYSZSA-N
• Canonical SMILES: CC(CC(CC1=CC=C(C=C1)C2=CC=CC=C2)N)C(=O)O
• Isomeric SMILES: C[C@H](C[C@@H](CC1=CC=C(C=C1)C2=CC=CC=C2)N)C(=O)O
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

“(2R,4S)-5-([1,1’-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid” is a chemical compound with the molecular formula C23H29NO4. It has a molecular weight of 383.49. This compound is a useful building block in the synthesis of various pharmaceuticals and could be useful for treating bacterial infectious disease.

Synthesis Analysis

The synthesis of this compound involves reacting (2R,4S)-5-([1,1’-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid with di-tert-butyl dicarbonate. The reaction solution is filtered and concentrated, and the pure compound can be obtained by beating with n-hexane and ethyl acetate (1:1); the yield is 96.1%, and the product is an off-white solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C23H29NO4/c1-16(21(25)26)14-20(24-22(27)28-23(2,3)4)15-17-10-12-19(13-11-17)18-8-6-5-7-9-18/h5-13,16,20H,14-15H2,1-4H3,(H,24,27)(H,25,26)/t16-,20+/m1/s1.

Chemical Reactions Analysis

The compound is a key intermediate in the preparation of Sacubitril. It can be synthesized by reacting (2R,4S)-5-([1,1’-biphenyl]-4-yl)-4-aMino-2-Methylpentanoic acid with di-tert-butyl dicarbonate.

Physical And Chemical Properties Analysis

This compound has a melting point of 145-147°C and a predicted boiling point of 582.6±50.0 °C. Its predicted density is 1.115±0.06 g/cm3. It is slightly soluble in chloroform, DMSO, and methanol (when sonicated). The compound is a solid and its color ranges from white to off-white.

Scientific Research Applications

PET Imaging Tracers

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid and its derivatives have been explored as potential PET imaging tracers. Specifically, derivatives such as [11C]SacOMe and [11C]LBQOMe have demonstrated promising results in binding selectivity and stability in human plasma, making them suitable for PET imaging in medical diagnostics (Teyssier et al., 2021).

Synthesis of Amino Acids

The compound has been utilized in the synthesis of specific amino acids, such as L-2-amino-5-arylpentanoic acids, which are key constituents in certain toxins. These amino acids have significant implications in biochemical research and pharmaceutical applications (Shimohigashi et al., 1976).

Marine Toxins Study

In marine biology and toxin research, derivatives of (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid have been synthesized for the study of their stereochemistry in marine toxins like janolusimide (Giordano et al., 1999).

Antibiotic Studies

This compound has also been used in the synthesis of various antibiotics. For example, its derivatives have been synthesized as part of the study on antimetabolites produced by microorganisms, aiding in the development of new antibiotic compounds (Maehr & Leach, 1978).

Synthesis of Tetrazole-Containing Derivatives

The compound plays a role in the synthesis of tetrazole-containing derivatives, which are significant in various chemical and pharmaceutical research areas, including drug design and synthesis (Putis et al., 2008).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261 and P305+P351+P338.